Dibromochloronitromethane

• IUPAC Name: dibromo-chloro-nitromethane
• InChI: InChI=1S/CBr2ClNO2/c2-1(3,4)5(6)7
• InChI Key: TWDGXJVDOONOHS-UHFFFAOYSA-N
• Canonical SMILES: C([N+](=O)[O-])(Cl)(Br)Br
• Molecular Formula: CBr2ClNO2
• DSSTOX Substance ID: DTXSID00152114
• Molecular Weight: 253.28 g/mol
• CAS RN: 1184-89-0

Description

Dibromochloronitromethane (DBN) is a halogenated organic compound with the chemical formula CBr2ClNO2. It is a colorless, water-soluble liquid that is used in a variety of applications, including in the synthesis of organic compounds, as an insecticide, and as a flame retardant. DBN is also used in the synthesis of a variety of pharmaceuticals and in the manufacture of plastics and rubber. In addition, it is used in the production of dyes and inks.

Scientific Research Applications

Water Disinfection Byproducts Research

Dibromochloronitromethane (DBCNM) has been studied extensively as a disinfection byproduct (DBP) in drinking water. It's one of the halonitromethanes formed during water treatment processes involving chlorine and/or ozone, especially in waters containing bromide ions and natural organic matter. Research has focused on identifying these byproducts and understanding their cytotoxicity and genotoxicity. For example, Plewa et al. (2004) found that DBCNM, among other halonitromethanes, exhibited chronic cytotoxicity and acute genotoxicity in mammalian cells, indicating potential public health hazards (Plewa et al., 2004).

Analytical Chemistry and Decomposition Analysis

Analytical chemistry research has explored the decomposition behavior of DBCNM and other trihalogenated DBPs. Chen et al. (2002) discovered that DBCNM and similar compounds decompose under typical conditions used in gas chromatography/mass spectrometry (GC/MS) analyses. This decomposition can complicate the identification of these compounds in water samples, highlighting the need for careful analytical procedures (Chen et al., 2002).

Free Radical Chemistry in Water Treatment

The role of free radicals in water treatment has been a subject of investigation. Mezyk et al. (2006) measured the rate constants for reactions between various halonitromethanes, including DBCNM, and free radicals like hydroxyl radicals and hydrated electrons. This research aids in understanding the chemical kinetics involved in water disinfection processes (Mezyk et al., 2006).

Removal of Halonitromethanes from Water

Activated biochar has been used to remove halonitromethanes, including DBCNM, from groundwater. Klasson et al. (2013) demonstrated that activated biochar produced from almond shells effectively removed 100% of dibromochloropropane, a compound structurally similar to DBCNM, from municipal water wells (Klasson et al., 2013).

Mutagenicity Studies

Research has also focused on the mutagenic properties of halonitromethanes like DBCNM. Kundu et al. (2004) evaluated the mutagenicity of various HNMs, including DBCNM, in the Salmonella plate-incorporation assay, finding that all tested HNMs were mutagenic, highlighting potential health concerns (Kundu et al., 2004).

Mechanism of Action

Target of Action

Dibromochloronitromethane (DBCNM) is a member of the class of Halonitromethanes . These compounds are recently identified as a group of disinfection by-products (DBPs) found in drinking water

Action Environment

The action of DBCNM can be influenced by various environmental factors. For instance, a study has shown that the degradation of DBCNM under ultraviolet (UV) irradiation fits the first-order reaction kinetics model . The photodegradation rate of DBCNM decreases with the increase of initial concentration, and increases with the increase of light intensity, pH value, free chlorine concentration, and bromide ion concentration . The additions of free chlorine and bromide ion promote the conversion of DBCNM into other halonitromethanes (HNMs) under UV irradiation .

Biochemical Analysis

Biochemical Properties

Dibromochloronitromethane plays a significant role in biochemical reactions, particularly as a disinfection by-product. It interacts with various enzymes and proteins, leading to cytotoxic and genotoxic effects. Studies have shown that this compound can induce DNA damage in mammalian cells, which is indicative of its interaction with cellular DNA and associated repair enzymes . The nature of these interactions often involves the formation of reactive intermediates that can bind to DNA, proteins, and other biomolecules, leading to cellular dysfunction.

Cellular Effects

This compound has been shown to exert cytotoxic and genotoxic effects on various types of cells. In mammalian cells, it induces DNA damage, which can lead to mutations and potentially carcinogenic outcomes . The compound influences cell signaling pathways, gene expression, and cellular metabolism by generating reactive oxygen species (ROS) and other reactive intermediates. These effects can disrupt normal cellular functions, leading to apoptosis or uncontrolled cell proliferation.

Molecular Mechanism

The molecular mechanism of this compound involves its ability to form reactive intermediates that interact with cellular biomolecules. These intermediates can bind to DNA, causing strand breaks and other forms of damage . Additionally, this compound can inhibit or activate various enzymes involved in DNA repair, cell cycle regulation, and apoptosis. The compound’s genotoxic effects are primarily due to its ability to induce oxidative stress and generate ROS, which further exacerbate DNA damage and cellular dysfunction.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. The compound is relatively stable under standard laboratory conditions but can degrade under UV light and in the presence of certain chemicals . Long-term exposure to this compound in in vitro and in vivo studies has shown persistent cytotoxic and genotoxic effects, indicating that its impact on cellular function can be sustained over time.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may induce mild cytotoxic effects, while higher doses can lead to significant DNA damage, oxidative stress, and apoptosis . Toxic or adverse effects, such as liver and kidney damage, have been observed at high doses, indicating a threshold beyond which the compound’s harmful effects become pronounced.

Metabolic Pathways

This compound is involved in metabolic pathways related to its degradation and detoxification. It interacts with enzymes such as cytochrome P450, which facilitate its breakdown into less harmful metabolites . The compound’s presence can affect metabolic flux and alter metabolite levels, potentially disrupting normal metabolic processes and leading to cellular stress.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation within specific tissues can influence its cytotoxic and genotoxic effects, with higher concentrations leading to more severe outcomes.

Subcellular Localization

This compound’s subcellular localization is primarily within the cytoplasm and nucleus, where it exerts its genotoxic effects. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . Its presence in the nucleus is particularly concerning due to its potential to interact with DNA and disrupt normal cellular functions.

Q & A

Q1: How does Dibromochloronitromethane degrade in biological activated carbon (BAC) systems used for drinking water treatment?

A1: Research suggests that this compound undergoes biodegradation in BAC systems, with efficiency influenced by factors like empty bed contact time (EBCT) and water temperature. [] Increasing both EBCT and temperature enhances the biodegradation process. Notably, this compound exhibits a relatively high biodegradation efficiency compared to other halonitromethanes like Chloronitromethane and Dichloronitromethane. [] Kinetic analysis indicates a pseudo-first-order reaction model for its biodegradation. []

Q2: How does the structure of this compound impact its reactivity with free radicals like hydroxyl radicals (*OH) and hydrated electrons (e(aq)-)?

A2: this compound, with its molecular formula CBr2ClNO2, readily reacts with both OH and e(aq)-. [] Studies using electron pulse radiolysis and transient absorption spectroscopy reveal rapid reaction rates, with a bimolecular rate constant (k) of 1.80 x 10^8 M^-1 s^-1 for its reaction with OH and 2.95 x 10^10 M^-1 s^-1 for its reaction with e(aq)- at room temperature and pH ~7. [] These rate constants provide insights into the compound's reactivity with these common free radicals in aqueous environments.

Q3: Does this compound decompose at high temperatures often used in gas chromatography analysis?

A3: Yes, similar to other trihalonitromethanes, this compound is thermally unstable. [] It decomposes under the high temperatures (200-250°C) typically employed in gas chromatography (GC) injection ports and GC/mass spectrometry (GC/MS) analysis. [] This decomposition primarily yields haloforms, such as bromoform, through hydrogen abstraction from the solvent by thermally generated trihalomethyl radicals. [] Other decomposition products arise from radical reactions. This thermal instability can complicate its identification using standard GC/MS techniques, as the resulting mass spectra represent a mixture of the parent compound and its decomposition products. []

Q4: What are the potential cytotoxic and genotoxic effects of this compound in mammalian cells?

A4: Research indicates that this compound exhibits significant cytotoxicity and genotoxicity in mammalian cells. [] Studies using Chinese hamster ovary (CHO) cells demonstrated that chronic exposure (72 hours) to this compound resulted in considerable cytotoxicity, ranking second highest among the tested halonitromethanes. [] Furthermore, it induced substantial genomic DNA damage in CHO cells, again ranking second highest. [] These findings highlight the potential health risks associated with exposure to this disinfection byproduct.